Cas no 131885-46-6 (3-(1H-imidazol-1-yl)-2-nitro-Benzenamine)
131885-46-6 structure
Product Name:3-(1H-imidazol-1-yl)-2-nitro-Benzenamine
CAS No:131885-46-6
MF:C9H8N4O2
MW:204.18542098999
CID:1104639
Update Time:2024-07-25
3-(1H-imidazol-1-yl)-2-nitro-Benzenamine Chemical and Physical Properties
Names and Identifiers
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- 3-(1H-imidazol-1-yl)-2-nitro-Benzenamine
- Benzenamine, 3-(1H-imidazol-1-yl)-2-nitro-
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- Inchi: 1S/C9H8N4O2/c10-7-2-1-3-8(9(7)13(14)15)12-5-4-11-6-12/h1-6H,10H2
- InChI Key: XAQOYTATNRINLI-UHFFFAOYSA-N
- SMILES: C1(N)=CC=CC(N2C=NC=C2)=C1[N+]([O-])=O
Experimental Properties
- Density: 1.47±0.1 g/cm3(Predicted)
- Boiling Point: 462.7±35.0 °C(Predicted)
- pka: 4.73±0.10(Predicted)
3-(1H-imidazol-1-yl)-2-nitro-Benzenamine Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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